Cas no 823227-47-0 (Benzonitrile, 2-[[2-[(3-cyanophenyl)ethynyl]phenyl]ethynyl]-)

• Product Name: Benzonitrile, 2-[[2-[(3-cyanophenyl)ethynyl]phenyl]ethynyl]-
• CAS No: 823227-47-0
• MF: C₂₄H₁₂N₂
• MW: 328.365485191345
• CID: 694159
• PubChem ID: 71419217
• Update Time: 2025-04-19

Benzonitrile, 2-[[2-[(3-cyanophenyl)ethynyl]phenyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[[2-[(3-cyanophenyl)ethynyl]phenyl]ethynyl]-
• 2-[2-[2-[2-(3-cyanophenyl)ethynyl]phenyl]ethynyl]benzonitrile
• DTXSID80838484
• 2-({2-[(3-Cyanophenyl)ethynyl]phenyl}ethynyl)benzonitrile
• 823227-47-0

• Inchi： 1S/C24H12N2/c25-17-20-7-5-6-19(16-20)12-13-21-8-1-2-9-22(21)14-15-23-10-3-4-11-24(23)18-26/h1-11,16H
• InChI Key： FKAZHELZQJWSOT-UHFFFAOYSA-N
• SMILES： N#CC1C=CC=CC=1C#CC1=CC=CC=C1C#CC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 328.100048391g/mol
• Monoisotopic Mass: 328.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 47.6Ų